BENGHE Foundational & Exploratory

Check Availability & Pricing

Europine: A Technical Guide to its Discovery,
Natural Sources, and Biological Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Europine

Cat. No.: B191236

Abstract

Europine, a pyrrolizidine alkaloid (PA), is a naturally occurring secondary metabolite found in
various plant species, most notably within the Heliotropium genus. This technical guide
provides a comprehensive overview of the discovery, natural distribution, chemical properties,
and biological activities of europine. It is intended for researchers, scientists, and professionals
in drug development, offering detailed experimental protocols, quantitative data, and
visualizations of relevant pathways. The documented hepatotoxicity and genotoxicity of
europine, characteristic of 1,2-unsaturated pyrrolizidine alkaloids, are discussed in the context
of its metabolic activation and interaction with cellular macromolecules.

Introduction

Pyrrolizidine alkaloids (PAs) are a large class of heterocyclic organic compounds produced by
plants as a defense mechanism against herbivores.[1] Europine is a monoester PA of the
heliotridine-type, characterized by a 1,2-unsaturated necine base, a structural feature
associated with significant toxicity.[2][3] The presence of europine and its N-oxide in various
Heliotropium species, which can contaminate food and animal feed, has raised concerns
regarding public health.[4][5] This guide aims to consolidate the current scientific knowledge on
europine, providing a technical resource for its study and evaluation.

Discovery and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b191236?utm_src=pdf-interest
https://www.benchchem.com/product/b191236?utm_src=pdf-body
https://www.benchchem.com/product/b191236?utm_src=pdf-body
https://www.benchchem.com/product/b191236?utm_src=pdf-body
https://api.pageplace.de/preview/DT0400.9781483221960_A26552301/preview-9781483221960_A26552301.pdf
https://www.benchchem.com/product/b191236?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7866218/
https://pubmed.ncbi.nlm.nih.gov/2809605/
https://www.benchchem.com/product/b191236?utm_src=pdf-body
https://www.researchgate.net/publication/230499127_Seasonal_dynamics_in_the_pyrrolizidine_alkaloids_of_Heliotropium_europaeum
https://www.researchgate.net/publication/396768340_Heliotropium_europaeum_L_-_common_heliotrope
https://www.benchchem.com/product/b191236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

While the precise historical details of the first isolation and characterization of europine are not
extensively documented in readily available literature, its identification is rooted in the broader
investigation of pyrrolizidine alkaloids from Heliotropium species. The comprehensive work on
alkaloids by Manske and others has been foundational in this field.[1][6] Europine has been
identified as a major alkaloid in Heliotropium europaeum and other related species.[3][5]

Chemical Structure and Properties:

Europine is an ester of the necine base heliotridine with europaic acid. Its chemical and
physical properties are summarized in the table below.

Property Value Reference
Chemical Formula C16H27NOe [7]
Molecular Weight 329.39 g/mol [7]

[(1S,7aR)-7-hydroxy-2,3,5,7a-
tetrahydro-1H-pyrrolizin-1-

IUPAC Name ylmethyl (2R)-2,3-dihydroxy-2-  [7]
((S)-1-methoxyethyl)-3-

methylbutanoate

CAS Number 570-19-4 [7]

Appearance Crystalline solid

- Soluble in methanol, ethanol,
Solubility chloroform

Natural Sources and Distribution

Europine is predominantly found in plants of the Boraginaceae family, particularly within the
genus Heliotropium. Several species have been identified as sources of this alkaloid, often in
combination with other PAs like heliotrine and lasiocarpine. The concentration of europine can
vary significantly depending on the plant species, the part of the plant, and environmental
conditions.[4][5][8]
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Europine Total PA
Plant Species Plant Part Content (% of Content (% dry Reference
total PASs) weight)
Heliotropium )
Aerial parts 38 - 43% 0.5-5% [4][5]
europaeum
High
Flowers ) ~5% [2][8]
concentration
Comparable to
Stems heliotrine-N- - [8]
oxide
Lower than
Leaves heliotrine-N- - [8]
oxide
Lower than
o Higher than other
Roots heliotrine-N- ] [8]
_ species
oxide
Heliotropium ) 60 - 83% (as N-
o Aerial parts _ - [8]
rotundifolium oxide)
Heliotropium ] 43 - 57% (as N-
Aerial parts ] - [8]
suaveolens oxide)
Heliotropium ]
) Aerial parts Present - 9]
bacciferum
Heliotropium
o Roots Present - [10][11]
indicum

Experimental Protocols
Extraction of Europine from Heliotropium europaeum
(Acid-Base Extraction)

This protocol describes a standard acid-base extraction method for the enrichment of
pyrrolizidine alkaloids, including europine, from plant material.[3][12]
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Materials:

e Dried and powdered aerial parts of Heliotropium europaeum
e Methanol

e 0.5 M Sulfuric acid

e n-Hexane or Chloroform

e 25% Ammonia solution

o Ethyl acetate

e Anhydrous sodium sulfate
e Rotary evaporator

e Separatory funnel

e pH meter or pH paper
Procedure:

e Maceration: Soak 100 g of the powdered plant material in 1 L of methanol for 48-72 hours at
room temperature with occasional agitation.

« Filtration and Concentration: Filter the mixture through Whatman No. 1 filter paper.
Concentrate the filtrate using a rotary evaporator at a temperature below 50°C to obtain a
crude methanolic extract.

o Acidification: Dissolve the crude extract in 200 mL of 0.5 M sulfuric acid.

o Defatting: Transfer the acidic solution to a separatory funnel and extract three times with 100
mL of n-hexane or chloroform to remove lipids and other non-polar compounds. Discard the
organic layers.
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» Basification: Adjust the pH of the aqueous layer to 9-10 by slowly adding 25% ammonia
solution. This converts the alkaloid salts to their free base form.

o Extraction of Free Bases: Extract the basified aqueous solution three times with 150 mL of

ethyl acetate.

e Drying and Concentration: Combine the ethyl acetate extracts and dry over anhydrous
sodium sulfate. Filter and concentrate the solution using a rotary evaporator to yield the
crude alkaloid fraction containing europine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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